![molecular formula C13H18Cl3NO B1397391 2-[2-(2,4-Dichlorophenoxy)ethyl]piperidine hydrochloride CAS No. 1219972-68-5](/img/structure/B1397391.png)
2-[2-(2,4-Dichlorophenoxy)ethyl]piperidine hydrochloride
Overview
Description
“2-[2-(2,4-Dichlorophenoxy)ethyl]piperidine hydrochloride” is a synthetic compound . It has a CAS Number of 1219972-68-5 and a molecular weight of 310.65 . The IUPAC name for this compound is 2-[2-(2,4-dichlorophenoxy)ethyl]piperidine hydrochloride .
Molecular Structure Analysis
The InChI code for this compound is 1S/C13H17Cl2NO.ClH/c14-10-4-5-13(12(15)9-10)17-8-6-11-3-1-2-7-16-11;/h4-5,9,11,16H,1-3,6-8H2;1H . This code provides a standard way to encode the compound’s molecular structure.Scientific Research Applications
Synthesis and Chemical Properties
Synthesis Techniques : Research has focused on the synthesis of various piperidine derivatives, including methods like amidation, Friedel-Crafts acylation, and hydration, demonstrating the compound's versatility in chemical synthesis (Zheng Rui, 2010).
Antimicrobial Properties : Certain piperidine derivatives, including those similar in structure to 2-[2-(2,4-Dichlorophenoxy)ethyl]piperidine hydrochloride, have shown moderate antimicrobial activities against bacteria such as E. coli and S. aureus, indicating potential in developing new antimicrobial agents (O. B. Ovonramwen et al., 2019).
Biological and Pharmacological Studies
Metabolic Activity : Studies have shown that certain piperidine derivatives can affect metabolic processes, such as reducing food intake and weight gain in obese rats, highlighting their potential in metabolic research (F. Massicot et al., 1985).
Cytotoxic and Anticancer Agents : Some piperidine compounds have displayed significant cytotoxicity towards various cell lines, suggesting their potential as anticancer agents. This includes studies on 4-(beta-arylvinyl)-3-(beta-arylvinylketo)-1-ethyl-4-piperidinols (J. Dimmock et al., 1998).
Chemical Analysis and Impurity Identification
- Impurity Analysis in Drug Substances : Research has identified impurities in piperidine derivatives like cloperastine hydrochloride, which is important for ensuring the purity and safety of pharmaceutical products (Heying Liu et al., 2020).
properties
IUPAC Name |
2-[2-(2,4-dichlorophenoxy)ethyl]piperidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17Cl2NO.ClH/c14-10-4-5-13(12(15)9-10)17-8-6-11-3-1-2-7-16-11;/h4-5,9,11,16H,1-3,6-8H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IUWMBCRVSAEMSB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCNC(C1)CCOC2=C(C=C(C=C2)Cl)Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18Cl3NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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